Cas no 893638-36-3 (2-Furancarboxylic acid,5-(2-cyanophenyl)-)

2-Furancarboxylic acid,5-(2-cyanophenyl)- structure
893638-36-3 structure
Product Name:2-Furancarboxylic acid,5-(2-cyanophenyl)-
CAS No:893638-36-3
MF:C12H7NO3
MW:213.188883066177
CID:714592
PubChem ID:23005122
Update Time:2025-04-19

2-Furancarboxylic acid,5-(2-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(2-cyanophenyl)-
    • 5-(2-cyanophenyl)furan-2-carboxylic acid
    • 5-(2-Cyanophenyl)-furane-2-carboxylic acid
    • 5-(2-Cyanophenyl)-2-furoic acid
    • BB 0246360
    • DTXSID90629608
    • 5-(2-Cyano-phenyl)-furan-2-carboxylic acid
    • AB01334859-02
    • AKOS000299740
    • NCGC00342944-01
    • 893638-36-3
    • Inchi: 1S/C12H7NO3/c13-7-8-3-1-2-4-9(8)10-5-6-11(16-10)12(14)15/h1-6H,(H,14,15)
    • InChI Key: YYRBOCOFPPKDFG-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC=C1C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 213.04300
  • Monoisotopic Mass: 213.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.23000
  • LogP: 2.51648
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